Cas no 62732-70-1 (1-Pentadecanol, methanesulfonate)

• Product name: 1-Pentadecanol, methanesulfonate
• CAS No: 62732-70-1
• MF: C₁₆H₃₄O₃S
• MW: 324.51964
• CID: 433837
• PubChem ID: 71383378

1-Pentadecanol, methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-Pentadecanol, methanesulfonate
• methanesulfonic acid,pentadecan-1-ol
• 62732-70-1
• methanesulfonic acid;pentadecan-1-ol
• DTXSID60805699
• Methanesulfonic acid--pentadecan-1-ol (1/1)
• 1-Pentadecanol, 1-methanesulfonate

• Inchi： InChI=1S/C15H32O.CH4O3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16;1-5(2,3)4/h16H,2-15H2,1H3;1H3,(H,2,3,4)
• InChI Key： BXFACMOXCHCIHD-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCO.CS(=O)(=O)O

Computed Properties

• Exact Mass: 324.23358
• Monoisotopic Mass: 324.23343080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 13
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83Ų

Experimental Properties

• PSA: 74.6